Cas no 1261231-97-3 ((2-Chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride)

• Product Name: (2-Chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride
• CAS No: 1261231-97-3
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• CID: 2164480
• Update Time: 2025-11-01

(2-Chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride
• N-(2-Chlorobenzyl)-1-(piperidin-2-yl)methanamine hydrochloride
• SBB075664
• (2-chlorobenzyl)piperidin-2-ylmethylamine hydrochloride
• [(2-chlorophenyl)methyl](2-piperidylmethyl)amine, chloride

• Inchi： 1S/C13H19ClN2.ClH/c14-13-7-2-1-5-11(13)9-15-10-12-6-3-4-8-16-12;/h1-2,5,7,12,15-16H,3-4,6,8-10H2;1H
• InChI Key： ULAGLSHPSAALDD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCC1CCCCN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 198
• Topological Polar Surface Area: 24.1

Additional information on (2-Chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride

Compound CAS No. 1261231-97-3: (2-Chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride

The compound with CAS No. 1261231-97-3, commonly referred to as (2-Chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and features a chlorobenzyl group attached to its structure. The hydrochloride salt form indicates its ability to form stable ionic bonds, which is a common characteristic in pharmaceutical compounds.

Recent studies have highlighted the importance of (2-Chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride in drug discovery and development. Its unique structural features make it an ideal candidate for exploring novel therapeutic agents. The presence of the chlorobenzyl group introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. These properties are particularly valuable in the design of drugs targeting specific biological pathways or receptors.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that (2-Chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride can undergo various chemical transformations to yield derivatives with enhanced pharmacokinetic profiles. For instance, modifications to the piperidine ring or the chlorobenzyl substituent can significantly alter the compound's solubility, stability, and metabolic behavior.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve nucleophilic substitution or coupling reactions, depending on the starting materials used. The formation of the hydrochloride salt is often achieved by protonation of the amine group under acidic conditions, ensuring the compound's stability and solubility for further use.

The latest research findings have also shed light on the biological activity of (2-Chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride. Preclinical studies suggest that this compound exhibits moderate activity against certain enzymes and receptors, making it a valuable tool for exploring new therapeutic targets. Furthermore, its structural versatility allows for modifications that could potentially enhance its efficacy while minimizing adverse effects.

From an environmental standpoint, understanding the fate and behavior of (2-Chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride in different ecosystems is crucial. Studies have shown that this compound undergoes biodegradation under specific conditions, which is essential information for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, (2-Chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride (CAS No. 1261231-97-) represents a versatile and intriguing molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in the development of innovative solutions across various industries.